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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Executive Summary: The Low-Temperature
Specialist
Diisononyl Azelate (DINA) represents a critical niche in the family of aliphatic ester

plasticizers.[1][2] Unlike the ubiquitous phthalates (e.g., DINP) or the standard-bearer for low-

temperature applications, Di-2-ethylhexyl azelate (DOZ), DINA offers a tailored balance of low

volatility and extreme low-temperature flexibility.

For the drug development and medical device sectors, DINA is of particular interest as a non-

phthalate process aid and plasticizer. Its molecular architecture—derived from a C9

dicarboxylic acid and C9 branched alcohols—provides a "steric shield" that minimizes migration

while maintaining the high free volume necessary for soft, flexible medical-grade PVC and

elastomers.

This guide provides an autonomous, data-driven profile of DINA, moving from molecular

synthesis to practical analytical protocols.
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Molecular Architecture & Synthesis Logic
Chemical Identity[2][3][4][5][6]

IUPAC Name: Bis(7-methyloctyl) nonanedioate (representative isomer)[2]

CAS Number: 71850-10-7 (General category for Diisononyl azelate)[2][3]

Molecular Formula:

[2]

Molecular Weight: ~440.7 g/mol [2]

The Synthesis Pathway
DINA is synthesized via the Fischer Esterification of Azelaic Acid (derived from the ozonolysis

of oleic acid) and Isononanol (produced via hydroformylation of octenes).[2]

Why this matters:

Azelaic Acid (C9): The odd-carbon backbone imparts lower melting points and better

flexibility than even-carbon analogs (like Sebacic acid, C10) due to the "odd-even effect" in

crystal packing.

Isononanol (C9): The branching inhibits crystallization, ensuring the plasticizer remains liquid

at sub-zero temperatures.[2]
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Figure 1: Industrial synthesis pathway for Diisononyl Azelate, highlighting the critical water

removal step to drive equilibrium.

Physicochemical Profile
The following data aggregates experimental values and homologous series extrapolations

(where specific DINA data is proprietary) to provide a working profile for formulation.

Table 1: Core Physical Properties[2]
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Property Value (Typical) Unit
Significance in
Application

Physical State Clear, Oily Liquid -

Ease of

handling/pumping.[2]

[4]

Density (20°C) 0.915 – 0.930 g/cm³

Lower than phthalates

(0.97); offers

volumetric cost

savings.[2]

Viscosity (20°C) 18 – 25 mPa·s

Low viscosity aids in

rapid plastisol de-

aeration.[2]

Boiling Point > 260 °C

Indicates high thermal

stability for

processing.[2][4]

Flash Point > 210 °C

Safety margin for

high-temp

extrusion/molding.[2]

[5]

Acid Value < 0.1 mg KOH/g

Critical for hydrolytic

stability and electrical

properties.[2]

Refractive Index 1.445 – 1.450

Quality control index;

lower than aromatics.

[2]

Solubility (Water) < 0.01 %

Hydrophobic nature

prevents leaching in

aqueous

environments.[2]

Pour Point -60 to -68 °C The Hero Metric:

Ensures flexibility in
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cryogenic medical

storage.[2]

The "Free Volume" Mechanism
DINA functions by inserting itself between polymer chains (e.g., PVC). The bulky isononyl

groups force the polymer chains apart, increasing Free Volume.

Lubricity: The aliphatic azelate backbone acts as a lubricant, reducing internal friction.

Efficiency: DINA is slightly less efficient than DOZ (due to higher MW), meaning slightly more

is needed for the same hardness, but this is offset by lower volatility.

Material Compatibility & Performance
Polymer Interaction

PVC (Polyvinyl Chloride): Primary use.[2][6][7] DINA is "highly compatible" but often used as

a secondary plasticizer (10-30% of total plasticizer) to boost low-temp performance without

compromising structural integrity.[2]

Rubbers (NBR, CR): Used to prevent hardening in seals and gaskets exposed to cold.

Migration Resistance
In medical devices (e.g., blood bags, tubing), migration of plasticizer into fluids is a safety risk.

DINA vs. DOZ: DINA's higher molecular weight (~440 vs 412) reduces its diffusion

coefficient.[2] It migrates slower than Dioctyl Azelate.[2]

DINA vs. Phthalates: While aliphatic esters generally migrate faster than rigid phthalates,

DINA's branched structure creates a "velcro effect," tangling with the polymer matrix more

effectively than linear esters.

Analytical Characterization Protocols
For researchers validating a new batch of DINA, the following protocols are mandatory.
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Protocol A: Determination of Acid Value (Hydrolytic
Stability)
High acid values indicate degradation or incomplete synthesis, leading to poor shelf life.

Reagents: 0.1N KOH in Ethanol (standardized), Phenolphthalein indicator, Neutralized

Solvent Mixture (Ethanol/Toluene 1:1).

Procedure:

Weigh 10g (

0.01g) of DINA sample into a 250mL Erlenmeyer flask.

Add 50mL of neutralized solvent mixture.[2] Dissolve completely.

Add 3-5 drops of Phenolphthalein.[2]

Titrate with 0.1N KOH until a pink color persists for 15 seconds.

Calculation:

[2][8]

= Normality of KOH

= Volume of KOH (mL)

= Weight of sample (g)

Acceptance Criteria: Value must be < 0.1 mg KOH/g.

Protocol B: GC-MS Identification
To distinguish DINA from DOZ or Phthalates.

Column: DB-5ms or equivalent (30m x 0.25mm ID).[2]

Carrier: Helium @ 1.0 mL/min.[2]
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Temp Program: 100°C (1 min)

20°C/min

300°C (hold 10 min).

Detection:

DINA: Look for fragments characteristic of azelaic acid diesters (m/z 152, 171) and the

isononyl chain.[2]

Phthalates: Dominant peak at m/z 149 (phthalic anhydride ion).[2] Absence of m/z 149

confirms non-phthalate status.

Visualization: Analytical Decision Tree
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Figure 2: Analytical workflow for verifying DINA identity and purity.
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Toxicology & Safety in Medical Applications
Biocompatibility Profile

Systemic Toxicity: Azelates are generally considered to have low acute toxicity.[2] They are

metabolized via hydrolysis into the alcohol and azelaic acid (a naturally occurring

dicarboxylic acid found in wheat/rye and produced endogenously).[2]

Carcinogenicity: Unlike DEHP (a phthalate), DINA is not classified as a CMR (Carcinogenic,

Mutagenic, Reprotoxic) substance under REACH.

Skin Irritation: Minimal to non-irritating.[2]

Regulatory Status
Food Contact: Often listed in positive lists (e.g., FDA 21 CFR 175.105 for adhesives, check

specific sections for indirect food additives).

Medical Devices: Used in Class I and II devices (tubing, masks) where "DEHP-free" claims

are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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